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A Technical Guide to the Physical Properties of
Propyl Oleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of propyl
oleate, a long-chain fatty acid ester. The information contained herein is intended to support

research, development, and formulation activities where this compound is utilized.

Core Physical Properties of Propyl Oleate
Propyl oleate, with the chemical formula C₂₁H₄₀O₂, is the ester of oleic acid and propanol. Its

physical characteristics are crucial for its application in various fields, including as a lubricant, a

solvent, and an emollient in cosmetic and pharmaceutical formulations. The key physical

properties are summarized in the table below.

Physical Property Value Conditions

Melting Point -32.8 °C Not specified

Boiling Point 216-220 °C at 14 Torr

Density 0.8699 g/cm³ at 15 °C
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Experimental Protocols
While specific experimental records for the determination of propyl oleate's physical properties

are not readily available in public literature, the following methodologies are standard for fatty

acid esters and are presumed to be the basis for the reported values.

Determination of Melting Point
The melting point of fatty acid esters is typically determined using Differential Scanning

Calorimetry (DSC).[1][2] This method is preferred for its accuracy and the small sample size

required.

Methodology:

Sample Preparation: A small, accurately weighed sample of propyl oleate (typically 5-15

mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrumentation: A calibrated Differential Scanning Calorimeter is used. The instrument is

purged with an inert gas, such as nitrogen, to create a stable and non-reactive atmosphere.

Thermal Program: The sample and reference pans are subjected to a controlled temperature

program. A common procedure involves cooling the sample to a temperature well below its

expected melting point, followed by heating at a constant rate (e.g., 10 °C/min).

Data Acquisition: The instrument measures the difference in heat flow between the sample

and the reference as a function of temperature.

Analysis: The melting point is determined from the resulting thermogram as the peak

temperature of the endothermic melting transition. The onset temperature of the melting

peak can also be reported.

Determination of Boiling Point
Due to its high boiling point, the boiling point of propyl oleate is determined under reduced

pressure (vacuum) to prevent decomposition at atmospheric pressure.

Methodology:
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Apparatus: A vacuum distillation apparatus is assembled. This includes a distillation flask, a

condenser, a receiving flask, a manometer to measure pressure, and a vacuum pump.

Sample Preparation: A sample of propyl oleate is placed in the distillation flask along with

boiling chips to ensure smooth boiling.

Procedure: The system is evacuated to the desired pressure (e.g., 14 Torr). The distillation

flask is then heated.

Observation: The temperature at which the liquid boils and the vapor condenses is recorded.

This temperature is the boiling point at the measured pressure.

Alternatively, gas chromatography can be used to determine the boiling range distribution of

fatty acid esters.

Determination of Density
The density of liquid fatty acid esters is commonly and accurately measured using an

oscillating U-tube density meter.

Methodology:

Instrumentation: A digital density meter equipped with an oscillating U-tube and a

temperature-controlled cell is used.

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and distilled water.

Sample Introduction: A small volume of the propyl oleate sample is injected into the U-tube,

ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube filled with the

sample. This period is directly related to the density of the sample.

Temperature Control: The temperature of the sample cell is precisely controlled to the

desired measurement temperature (e.g., 15 °C). The density reading is recorded once the

temperature and oscillation period have stabilized.
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Logical Relationship of Physical Properties
The physical properties of propyl oleate are interconnected and are fundamental to its

behavior and applications. The following diagram illustrates this relationship.

Propyl Oleate

Physical Properties

Propyl Oleate
(C21H40O2)

Melting Point
-32.8 °C

determines solid-liquid transition

Boiling Point
216-220 °C @ 14 Torr

determines liquid-gas transition

Density
0.8699 g/cm³ @ 15 °C

mass per unit volume

Click to download full resolution via product page

Caption: Interrelation of Propyl Oleate and its Physical Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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